Cas no 117399-94-7 (Endothelin 1 (swine, human))
Endothelin 1 (swine, human) Chemical and Physical Properties
Names and Identifiers
-
- Endothelin 1
- ET-1
- Endothelin 1 (human, porcine)
- Endothelin-1 (Human)
- Endothelin-1 (human, bovine, dog, mouse, porcine, rat)
- Endothelin-1 Acetate
- CSCSSLMDKECVYFCHLDIIW
- Cys-Ser-Cys-Ser-Ser-Leu-Met-Asp-Lys-Glu-Cys-Val-Tyr-Phe-Cys-His-Leu-Asp-Ile-Ile-Trp
- CYS-SER-CYS-SER-SER-LEU-MET-ASP-LYS-GLU-CYS-VAL-TYR-PHE-CYS-HIS-LEU-ASP-ILE-ILE-TRP(DISULFIDE BRIDGE:CYS1-CYS15,CYS3-CYS11)
- Endothelin 1 human, porcine
- Endothelin 1, Human and Porcine
- Endothelin
- ET-1, HUMAN
- Endothelin 1【pig】
- Endotherin 1【rat】
- Endotherin 1【mouse】
- ET-1, HUMAN, PORCINE
- Endothelin 1【canine】
- ENDOTHELIN-1(HUMAN)
- Endothelin antagonist
- Endothelin 1 (swine, human)
- Endothelin 1, Human and Porcine - CAS 117399-94-7
- HB3442
- (Disulfide bridge between 1 - 15, 3 - 11)
- C109H159N25O32S5
- Endothelin-1 (human, porcine)
- AKOS024456425
- 117399-94-7
- Y-100041
- Endothelin-1
- Endothelin 1 pound notacetate salt
- ET-1, HUMAN AND PORCINE
- ET-1 (HUMAN, BOVINE, DOG, MOUSE, PORCINE, RAT)
- ET-1 (HUMAN, MOUSE, RAT, PIG, BOVINE, DOG)
- ET-1 (HUMAN, PORCINE, DOG, RAT)
- ENDOTHELIN-I, HUMAN, PORCINE
- DA-52897
- G12353
- Endothelin-1 (human, bovine, dog, mouse, porcine, rat) acetate salt
-
- MDL: MFCD00133305
- Inchi: 1S/C109H159N25O32S5/c1-12-56(9)87(107(163)125-76(109(165)166)39-60-43-113-65-24-18-17-23-63(60)65)134-108(164)88(57(10)13-2)133-99(155)75(42-85(143)144)123-94(150)70(36-54(5)6)118-97(153)73(40-61-44-112-52-114-61)121-103(159)80-49-169-168-48-64(111)89(145)126-77(45-135)102(158)131-81-50-170-171-51-82(105(161)132-86(55(7)8)106(162)124-72(38-59-26-28-62(138)29-27-59)95(151)120-71(96(152)130-80)37-58-21-15-14-16-22-58)129-91(147)67(30-31-83(139)140)116-90(146)66(25-19-20-33-110)115-98(154)74(41-84(141)142)122-92(148)68(32-34-167-11)117-93(149)69(35-53(3)4)119-100(156)78(46-136)127-101(157)79(47-137)128-104(81)160/h14-18,21-24,26-29,43-44,52-57,64,66-82,86-88,113,135-138H,12-13,19-20,25,30-42,45-51,110-111H2,1-11H3,(H,112,114)(H,115,154)(H,116,146)(H,117,149)(H,118,153)(H,119,156)(H,120,151)(H,121,159)(H,122,148)(H,123,150)(H,124,162)(H,125,163)(H,126,145)(H,127,157)(H,128,160)(H,129,147)(H,130,152)(H,131,158)(H,132,161)(H,133,155)(H,134,164)(H,139,140)(H,141,142)(H,143,144)(H,165,166)/t56-,57-,64-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,86-,87-,88-/m0/s1
- InChI Key: ZUBDGKVDJUIMQQ-ZTNLKOGPSA-N
- SMILES: S1C[C@@H](C(N[C@@H](CC2=CNC=N2)C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC2=CNC3C=CC=CC2=3)=O)[C@@H](C)CC)=O)[C@@H](C)CC)=O)=O)CC(C)C)=O)=O)NC([C@H](CC2C=CC=CC=2)NC([C@H](CC2C=CC(=CC=2)O)NC([C@H](C(C)C)NC([C@@H]2CSSC[C@@H](C(N[C@@H](CO)C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@H](C(N[C@H](C(N2)=O)CCC(=O)O)=O)CCCCN)=O)=O)CCSC)=O)CC(C)C)=O)=O)=O)NC([C@H](CO)NC([C@H](CS1)N)=O)=O)=O)=O)=O)=O
Computed Properties
- Exact Mass: 2490.02000
- Monoisotopic Mass: 2490.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 32
- Hydrogen Bond Acceptor Count: 57
- Heavy Atom Count: 171
- Rotatable Bond Count: 53
- Complexity: 5300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 23
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 1000
- XLogP3: -3.7
- Topological Polar Surface Area: 909
Experimental Properties
- Color/Form: White powder
- Density: 1.1300
- Boiling Point: 2467.3±65.0 °C(Predicted)
- Solubility: 1% acetic acid: >1 mg/mL
- Water Partition Coefficient: Soluble in water.
- PSA: 1035.13000
- LogP: 3.62790
- Merck: 13,3610
- Solubility: acetic acid
Endothelin 1 (swine, human) Security Information
- WGK Germany:3
- FLUKA BRAND F CODES:3-10
- RTECS:KE9446500
- Storage Condition:Powder -80°C 2 years -20°C 1 year In solvent -80°C 6 months -20°C 1 month
Endothelin 1 (swine, human) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-7088-500ug |
Endothelin 1 swine, human |
117399-94-7 | 96.35% | 500ug |
$144.0 | 2022-04-28 | |
| ChemScence | CS-7088-1mg |
Endothelin 1 swine, human |
117399-94-7 | 96.35% | 1mg |
$264.0 | 2022-04-28 | |
| ChemScence | CS-7088-5mg |
Endothelin 1 swine, human |
117399-94-7 | 96.35% | 5mg |
$1056.0 | 2022-04-28 | |
| ChemScence | CS-7088-10mg |
Endothelin 1 swine, human |
117399-94-7 | 96.35% | 10mg |
$1800.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E45870-1mg |
Endothelin 1 |
117399-94-7 | 97% | 1mg |
¥2828.0 | 2021-09-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E45870-5mg |
Endothelin 1 |
117399-94-7 | 97% | 5mg |
¥10758.0 | 2021-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45212-1mg |
Endothelin 1 swine, human |
117399-94-7 | 98% | 1mg |
¥2139.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45212-5mg |
Endothelin 1 swine, human |
117399-94-7 | 98% | 5mg |
¥8559.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45212-10mg |
Endothelin 1 swine, human |
117399-94-7 | 98% | 10mg |
¥14265.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45212-500ug |
Endothelin 1 swine, human |
117399-94-7 | 98% | 500ug |
¥1203.00 | 2023-09-08 |
Endothelin 1 (swine, human) Suppliers
Endothelin 1 (swine, human) Related Literature
-
Andrew T. Sage,Xiaohui Bai,Marcelo Cypel,Mingyao Liu,Shaf Keshavjee,Shana O. Kelley Analyst 2015 140 8092
-
Meng-Na Li,Hong-Ping Yu,Qin-Fei Ke,Chang-Qing Zhang,You-Shui Gao,Ya-Ping Guo J. Mater. Chem. B 2021 9 4700
-
Meng-Na Li,Hong-Ping Yu,Qin-Fei Ke,Chang-Qing Zhang,You-Shui Gao,Ya-Ping Guo J. Mater. Chem. B 2021 9 4700
-
Yajun Zheng,Yan Li,Guifeng Li RSC Adv. 2019 9 5925
-
Yan Li,Yajun Zheng,Yufeng Zhang,Liyun Liu,Songlin Zhao RSC Adv. 2016 6 92688
Additional information on Endothelin 1 (swine, human)
Endothelin 1 (Swine, Human) - CAS No. 117399-94-7: A Comprehensive Overview
Endothelin 1 (ET-1) is a potent vasoconstrictor peptide that plays a critical role in various physiological and pathological processes. With the CAS number 117399-94-7, ET-1 is widely studied in the fields of cardiovascular biology, pharmacology, and clinical medicine. This comprehensive overview delves into the structure, function, and recent research advancements of Endothelin 1 (Swine, Human).
Structure and Biochemistry
Endothelin 1 (ET-1) is a 21-amino acid peptide that belongs to the endothelin family, which also includes ET-2 and ET-3. The primary structure of ET-1 is highly conserved across species, with the human and swine forms sharing identical sequences. The peptide is synthesized as a preproendothelin, which undergoes proteolytic cleavage to form the mature ET-1. The mature peptide contains a characteristic disulfide bridge between cysteine residues at positions 3 and 21, which is essential for its biological activity.
The biosynthesis of ET-1 involves several steps, including transcription of the endothelin gene, translation of the preproendothelin precursor, and post-translational modifications. The final step is the cleavage by endothelin-converting enzyme (ECE) to produce the active peptide. This process is tightly regulated and can be influenced by various stimuli such as hypoxia, inflammation, and mechanical stress.
Biological Functions
Endothelin 1 (ET-1) exerts its effects through interaction with specific G protein-coupled receptors, namely endothelin receptor type A (ETA) and endothelin receptor type B (ETB). ETA receptors are primarily found on vascular smooth muscle cells and mediate vasoconstriction and hypertrophy. In contrast, ETB receptors are predominantly expressed on endothelial cells and mediate vasodilation through nitric oxide release.
The vasoconstrictive properties of ET-1 make it a key player in regulating blood pressure and maintaining vascular tone. However, excessive or prolonged activation of ET-1 signaling can contribute to pathological conditions such as hypertension, heart failure, and pulmonary arterial hypertension. Recent studies have also highlighted the role of ET-1 in non-cardiovascular diseases, including renal fibrosis, cancer progression, and neurodegenerative disorders.
Clinical Relevance
The clinical significance of Endothelin 1 (ET-1) has been extensively investigated in various disease contexts. In cardiovascular medicine, elevated levels of ET-1 are associated with increased risk of cardiovascular events. Pharmacological agents targeting the endothelin system, such as endothelin receptor antagonists (ERAs), have shown promise in treating conditions like pulmonary arterial hypertension (PAH) and chronic heart failure.
A notable example is bosentan, a dual ETA/ETB receptor antagonist approved for PAH treatment. Clinical trials have demonstrated that bosentan can improve exercise capacity, reduce hospitalizations, and enhance quality of life in PAH patients. Other ERAs under development include macitentan and selexipag, which are being evaluated for their efficacy in different patient populations.
Recent Research Advances
The field of endothelin research continues to evolve with new insights into the molecular mechanisms underlying ET-1 signaling. Recent studies have identified novel pathways involved in ET-1 production and degradation. For instance, microRNAs (miRNAs) have been shown to regulate the expression of endothelin-converting enzymes (ECEs), providing potential therapeutic targets for modulating ET-1 levels.
In addition to its role in cardiovascular diseases, ET-1 has gained attention for its involvement in cancer biology. Research has revealed that ET-1 can promote tumor growth and metastasis by stimulating angiogenesis and cell proliferation. Targeting the endothelin axis may therefore offer new strategies for cancer therapy.
Conclusion
Endothelin 1 (ET-1), with its CAS number 117399-94-7, remains a focal point in both basic science and clinical research due to its diverse biological functions and therapeutic potential. Understanding the intricate mechanisms of ET-1 signaling continues to drive innovative approaches for treating a range of diseases. As research progresses, it is likely that new targets and therapies will emerge, further expanding the horizons of endothelin biology.